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Compound of Interest

Compound Name: Phenyl 3-methoxybenzoate

CAS No.: 65853-67-0

Cat. No.: B1297528

Get Quote

CAS Number: 65853-67-0 Molecular Formula: C

H

O

Molecular Weight: 228.24 g/mol IUPAC Name: Phenyl 3-methoxybenzoate

Executive Summary
This technical guide provides a comprehensive spectroscopic profile of Phenyl 3-
methoxybenzoate, an aromatic ester utilized as a mesogenic core in liquid crystal synthesis

and a key intermediate in the development of biaryl ether pharmacophores. This document

synthesizes high-fidelity nuclear magnetic resonance (

H and

C NMR), infrared (IR), and mass spectrometry (MS) data to establish a reference standard for
structural validation in drug development and materials science workflows.
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Synthesis & Sample Preparation
To ensure the spectroscopic data presented correlates with high-purity material, the following

synthesis protocol (Schotten-Baumann esterification) is established as the standard origin for

the characterized samples.

Synthesis Workflow
The compound is synthesized via the nucleophilic acyl substitution of 3-methoxybenzoyl

chloride with phenol under basic conditions.
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Figure 1: Synthetic pathway for Phenyl 3-methoxybenzoate via nucleophilic acyl substitution.

[1][2]

Sample Preparation for Spectroscopy
NMR: Dissolve ~10 mg of purified solid in 0.6 mL of Chloroform-d (CDCl

). Ensure the solvent contains TMS (0.03% v/v) as an internal reference (

0.00).

MS: Prepare a 10 µg/mL solution in methanol/acetonitrile for ESI-MS or introduce directly via

probe for EI-MS.

IR: Compress 1-2 mg of sample with anhydrous KBr to form a pellet or use ATR (Attenuated

Total Reflectance) on the neat solid.
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Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR)
The NMR data below is calibrated to CDCl

residual peaks (

H: 7.26 ppm;

C: 77.16 ppm).[3]

H NMR (400 MHz, CDCl

)
The proton spectrum is characterized by a distinct singlet for the methoxy group and a complex

aromatic region differentiating the benzoate and phenoxy rings.
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Shift (

, ppm)
Multiplicity Integration Assignment

Coupling (

, Hz)

Structural
Insight

3.89 Singlet (s) 3H -OCH -

Characteristic

methoxy

resonance.

7.83
Doublet of

triplets (dt)
1H

H-6

(Benzoate)
7.7, 1.2

Ortho to

carbonyl;

deshielded by

ester.

7.74 – 7.71 Multiplet (m) 1H
H-2

(Benzoate)
-

Isolated

meta-proton;

strongly

deshielded.

7.48 – 7.40 Multiplet (m) 3H

H-5

(Benzoate) +

H-3',5'

(Phenol)

-

Overlapping

meta-protons

of both rings.

7.32 – 7.27 Multiplet (m) 1H
H-4

(Benzoate)
-

Para to

carbonyl.

7.25 – 7.17 Multiplet (m) 3H
H-2',4',6'

(Phenol)
-

Ortho/Para

protons of the

phenoxy

group.

C NMR (100 MHz, CDCl

)
The carbon spectrum confirms the presence of the ester carbonyl and the electronic

asymmetry introduced by the methoxy group.
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Shift (

, ppm)
Assignment Carbon Type

Electronic
Environment

165.0 C=O Quaternary
Ester carbonyl;

deshielded by oxygen.

159.6 C-3 Quaternary
Ipso-carbon attached

to methoxy group.[2]

150.9 C-1' Quaternary
Ipso-carbon of the

phenol ring (O-Ph).

130.8 Ar-CH Methine Benzoate ring.[2]

129.6 Ar-CH Methine Phenol ring (meta).

129.5 Ar-CH Methine Benzoate ring (meta).

125.9 Ar-CH Methine Benzoate ring (para).

122.5 Ar-CH Methine Phenol ring (para).

121.7 Ar-CH Methine Phenol ring (ortho).

120.1 Ar-CH Methine
Benzoate ring (ortho

to OMe).

114.4 Ar-CH Methine
Benzoate ring (ortho

to OMe).

55.5 -OCH Methyl Methoxy carbon.

Mass Spectrometry (MS)
Method: Electron Ionization (EI) or ESI (+). Parent Ion:

228 [M]

The fragmentation pattern is dominated by

-cleavage at the ester linkage, generating the stable acylium ion.
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Figure 2: Primary fragmentation pathway observed in EI-MS for Phenyl 3-methoxybenzoate.

m/z 228: Molecular ion.

m/z 135 (Base Peak): Formation of the 3-methoxybenzoyl cation following the loss of the

phenoxy radical. This is diagnostic for benzoate esters.[4]

m/z 107: Loss of CO from the acylium ion.

m/z 77: Phenyl cation derived from further fragmentation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1297528/docs?utm_src=pdf-body-img#technical-monograph-spectroscopic-characterization-of-phenyl-3-methoxybenzoate-1
https://www.benchchem.com/product/b1297528/docs?utm_src=pdf-body#technical-monograph-spectroscopic-characterization-of-phenyl-3-methoxybenzoate-1
https://www.pharmacy180.com/article/fragmentation-processes-1561/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Infrared Spectroscopy (IR)
Method: KBr Pellet / Neat Film.[5]

Wavenumber (cm

)
Vibration Mode Functional Group

3055 C-H Stretch Aromatic Ring

2918 C-H Stretch Methyl group (Methoxy)

1725 C=O Stretch Ester (Conjugated)

1598, 1484 C=C Stretch Aromatic Skeletal vibrations

1276 C-O Stretch
Ester C-O-C asymmetric

stretch

1040 C-O Stretch Methoxy C-O stretch
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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